Cas no 116604-42-3 (PEG2-bis(phosphonic acid))

• Product Name: PEG2-bis(phosphonic acid)
• CAS No: 116604-42-3
• MF: C₆H₁₆O₈P₂
• MW: 278.133964538574
• CID: 3044396
• PubChem ID: 54428683
• Update Time: 2025-05-27

PEG2-bis(phosphonic acid) Chemical and Physical Properties

Names and Identifiers

• PEG2-bis(phosphonic acid)
• ((ethane-1,2-diylbis(oxy))bis(ethane-2,1-diyl))bis(phosphonic acid)
• 2-[2-(2-PHOSPHONOETHOXY)ETHOXY]ETHYLPHOSPHONIC ACID
• PEG2-bis(phosphonicacid)
• 116604-42-3
• BP-21701
• AKOS040753449

• Inchi： 1S/C6H16O8P2/c7-15(8,9)5-3-13-1-2-14-4-6-16(10,11)12/h1-6H2,(H2,7,8,9)(H2,10,11,12)
• InChI Key： WFYMNIPZKITWCE-UHFFFAOYSA-N
• SMILES： P(CCOCCOCCP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 278.03204146g/mol
• Monoisotopic Mass: 278.03204146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 134

Additional information on PEG2-bis(phosphonic acid)

PEG2-bis(phosphonic acid) (CAS No. 116604-42-3): A Versatile Chelating Agent for Biomedical and Industrial Applications

PEG2-bis(phosphonic acid), with the CAS No. 116604-42-3, is a highly specialized compound gaining traction in both biomedical research and industrial processes. This phosphonic acid-based derivative is engineered by integrating a polyethylene glycol (PEG) spacer with two phosphonate groups, offering unique properties such as enhanced water solubility, biocompatibility, and strong metal-chelating capabilities. Its molecular structure makes it a standout choice for applications ranging from drug delivery systems to water treatment solutions.

One of the most searched questions about PEG2-bis(phosphonic acid) revolves around its role in nanotechnology and targeted drug delivery. Researchers are increasingly leveraging its chelating properties to develop advanced nanocarriers for cancer therapeutics. The PEG spacer ensures prolonged circulation in the bloodstream, while the phosphonic acid groups facilitate binding to metal ions or surfaces, enabling precise targeting. This aligns with the growing demand for personalized medicine and minimally invasive treatments, topics frequently explored in scientific forums and AI-driven search queries.

Another hot topic tied to CAS No. 116604-42-3 is its environmental applications. With rising concerns over heavy metal contamination in water, this compound’s ability to sequester toxic ions like lead or cadmium has sparked interest. Industries are exploring its use in wastewater treatment and pollution remediation, addressing global sustainability goals. Searches for "eco-friendly chelators" or "phosphonates for water purification" often highlight PEG2-bis(phosphonic acid) as a promising candidate due to its biodegradability and low toxicity.

From a synthetic chemistry perspective, the compound’s dual functional groups (PEG and phosphonate) enable modular modifications, making it a versatile building block for polymer chemistry and material science. Users frequently inquire about its stability under physiological conditions or compatibility with other reagents, underscoring its utility in hybrid material design. Recent studies also explore its potential in bone-targeting therapies, where phosphonate moieties aid in hydroxyapatite binding—a key focus area for osteoporosis research.

To optimize SEO performance, this article incorporates high-ranking keywords like "PEGylated phosphonic acid", "biocompatible chelator", and "CAS 116604-42-3 applications". These terms reflect real-time search trends while maintaining technical accuracy. Whether for academic research or industrial innovation, PEG2-bis(phosphonic acid) exemplifies how tailored molecular design can address diverse challenges—from healthcare to environmental sustainability.